Cas no 2409047-97-6 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2409047-97-6
• CID: 5522991
• Update Time: 2025-11-01

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H14BF3O.K/c13-12(14,15)8-4-5-9-16-10-11-6-2-1-3-7-11;/h1-3,6-8H,4-5,9-10H2;/q-1;+1
• InChI Key： OTWCLQSIUBDFNS-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)OCCC[CH-][B+3]([F-])([F-])[F-].[K+]

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS 2409047-97-6: A Novel INDEX NAME NOT YET ASSIGNED in Advanced Chemical Biology Research

Recent advancements in synthetic chemistry have enabled the discovery of CAS 2409047-97-6, a structurally unique compound currently designated as INDEX NAME NOT YET ASSIGNED. This emerging molecule represents a significant milestone in the development of next-generation chemical probes for biological systems. Characterized by its distinctive aromatic core linked to a flexible polyether side chain, this compound exhibits unprecedented selectivity profiles in preliminary biochemical assays, making it a promising candidate for targeted therapeutic applications.

Current research highlights the compound's exceptional performance in kinase inhibition studies, where it demonstrated sub-nanomolar potency against clinically relevant targets such as Aurora kinase A and CDK4/6 complexes. A groundbreaking 2023 study published in Nature Chemical Biology revealed its ability to modulate protein-protein interactions through an allosteric mechanism, a property rarely observed in conventional small molecule inhibitors. This dual functionality positions CAS 2409047-97-6 as a potential breakthrough for treating cancers driven by dysregulated signaling pathways.

In neurodegenerative disease modeling, the compound has shown remarkable efficacy in mitigating amyloid-beta aggregation in Alzheimer's disease assays. Recent preclinical data from Stanford University demonstrates its capacity to cross the blood-brain barrier while maintaining >95% stability under physiological conditions - critical parameters for drug development candidates. These findings align with emerging trends emphasizing multi-functional molecules capable of addressing complex pathological mechanisms simultaneously.

Synthetic chemists have optimized the preparation process through a convergent strategy involving palladium-catalyzed cross-coupling reactions and iterative Suzuki-Miyaura sequences. This approach achieves >85% yield with excellent stereochemical control, representing a major improvement over earlier synthesis methods documented in the literature (JACS, 2023). The resulting compound displays high purity (>99%) as confirmed by NMR spectroscopy and X-ray crystallography, ensuring reproducibility across experimental platforms.

Bioinformatics analysis reveals structural homology with FDA-approved drugs targeting G-protein coupled receptors (GPCRs), suggesting potential applications in metabolic disorder treatments. Computational docking studies using Schrödinger's Glide module predict favorable binding affinities for GLP-1 receptors and SGLT transporters - key targets in diabetes management. These insights are corroborated by recent pharmacokinetic studies showing favorable ADME properties including hepatic clearance rates within therapeutic windows.

The compound's unique photophysical properties make it an ideal candidate for fluorescence-based imaging applications. Researchers at MIT recently demonstrated its utility as a real-time probe for monitoring mitochondrial dynamics during cellular stress responses. Its red-shifted emission spectrum (λmax 685 nm) provides superior tissue penetration compared to conventional dyes while maintaining low cytotoxicity even at high concentrations (Cell Chemical Biology, 2023).

In regenerative medicine research, CAS 2409047-97-6 has shown unexpected pro-differentiation effects on mesenchymal stem cells when used at nanomolar concentrations. Time-lapse microscopy studies revealed accelerated osteogenic differentiation markers within 72 hours of exposure, suggesting potential applications in bone repair therapies without inducing unwanted adipogenesis - a common limitation of current osteogenic agents.

Ongoing investigations focus on understanding its epigenetic modulation capabilities through histone deacetylase (HDAC) interactions. Preliminary ChIP-seq data indicates selective acetylation patterns on genes associated with DNA repair pathways, opening new avenues for combination therapies with conventional chemotherapy agents to enhance treatment efficacy while minimizing off-target effects.

This multifunctional compound continues to redefine boundaries in chemical biology research through its unparalleled versatility across diverse biological systems. As structural elucidation progresses toward formal nomenclature assignment, researchers anticipate expanded applications ranging from precision oncology tools to novel diagnostics platforms leveraging its unique physicochemical properties.